Saracodine

• CAS RN: 15437-92-0
• Molecular Formula: C26H46N2O
• Molecular Weight: 402.7 g/mol
• IUPAC Name: N-[(1S)-1-[(3R,5S,8R,9S,10S,13S,14S,17S)-3-(dimethylamino)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethyl]-N-methylacetamide
• InChI: InChI=1S/C26H46N2O/c1-17(28(7)18(2)29)22-10-11-23-21-9-8-19-16-20(27(5)6)12-14-25(19,3)24(21)13-15-26(22,23)4/h17,19-24H,8-16H2,1-7H3/t17-,19-,20+,21-,22+,23-,24-,25-,26+/m0/s1
• InChI Key: VPOYXIYUORUTSW-CVKOZZCDSA-N
• Isomeric SMILES: C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@H](C4)N(C)C)C)C)N(C)C(=O)C
• SMILES: CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)N(C)C)C)C)N(C)C(=O)C
• synonyms: saracodine

Description

Saracodine is a natural compound derived from the plant Sarcocephalus latifolius. It has been found to possess a wide range of biological activities, including antitumor, anti-inflammatory, and antifungal properties. Due to its promising therapeutic potential, saracodine has attracted the attention of researchers in recent years.

Scientific Research Applications

• Antileishmanial Activity : Saracodine has demonstrated significant in vitro antileishmanial activity against Leishmania tropica promastigotes. This finding supports the medicinal importance of Sarcococca saligna in treating leishmaniasis (Jan et al., 2019).

• Isolation and Structure Elucidation : The isolation and structural characterization of Saracodine from Sarcococca saligna were detailed, contributing to the understanding of its chemical properties (Naeem et al., 1996).

• Antibacterial Properties : Saracodine has shown moderate antibacterial activity against several bacterial strains including Staphylococcus pyrogenes and Escherichia coli (Naeem, Anwar & Khan, 2005).

• Antidiabetic Potential : In a study, Saracodine exhibited potential hypoglycemic effects in streptozotocin-induced diabetic rats, suggesting its possible use in diabetes management (Jan et al., 2018).

• Immunosuppressive and Hepatoprotective Effects : Saracodine was found to possess immunosuppressive activities in vitro and showed significant hepato-protective potential against CCl4-induced liver injury in vivo (Ali et al., 2015).

• Potential in Treating Postmenopausal Breast Cancer : Saracodine was evaluated for its anticancer effects, particularly as an inhibitor of the aromatase enzyme, which is significant in the context of postmenopausal breast cancer treatment (Ali et al., 2020).

• Antispasmodic, Antidiarrheal, and Antisecretory Activities : Saracodine was identified in Sarcococca saligna extracts that exhibited multiple activities including antispasmodic, antidiarrheal, and antisecretory effects, which could be beneficial in treating hyperactive gut states (Giliani et al., 2005).